Cas no 1361599-61-2 (2-Chloro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361599-61-2
• MF: C₁₂H₄Cl₄F₃N
• MW: 360.974069595337
• CID: 4968065
• Update Time: 2025-07-18

2-Chloro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl4F3N/c13-6-3-7(14)11(8(15)4-6)5-1-9(12(17,18)19)20-10(16)2-5/h1-4H
• InChI Key： QAEBCDGSQVYXOC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(N=C(C(F)(F)F)C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 360.902044 g/mol
• Monoisotopic Mass: 358.904994 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 361.0
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine

Introduction to 2-Chloro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361599-61-2)

2-Chloro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine, with the CAS number 1361599-61-2, is a synthetic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of pyridines, which are heterocyclic aromatic compounds containing a nitrogen atom in a six-membered ring. The presence of multiple chlorine and trifluoromethyl groups imparts distinct chemical and biological activities, making it a valuable candidate for various applications.

The molecular structure of 2-Chloro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine is characterized by a pyridine ring substituted with a 2-chloro group at the 2-position, a 2,4,6-trichlorophenyl group at the 4-position, and a trifluoromethyl group at the 6-position. This intricate arrangement of functional groups contributes to its high reactivity and stability under various conditions. The compound's high lipophilicity and low polarity make it suitable for applications where penetration through biological membranes is crucial.

Recent studies have explored the potential of 2-Chloro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine in various fields. In medicinal chemistry, this compound has shown promise as a lead molecule for the development of novel therapeutic agents. Its ability to interact with specific biological targets has been investigated in several preclinical studies. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of certain enzymes involved in inflammatory processes. This property makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its medicinal applications, 2-Chloro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine has been studied for its use in agrochemicals. Its strong insecticidal and fungicidal properties have been demonstrated in several laboratory and field trials. The compound's ability to disrupt key metabolic pathways in pests and pathogens makes it an effective tool for crop protection. A study published in Pesticide Biochemistry and Physiology reported that it exhibited high efficacy against a range of insect species without significant toxicity to non-target organisms.

The environmental impact of 2-Chloro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine has also been a focus of recent research. Studies have shown that while it is effective in controlling pests and pathogens, it degrades rapidly in soil and water under natural conditions. This rapid degradation minimizes its persistence in the environment and reduces the risk of long-term ecological damage. A comprehensive environmental risk assessment published in Environmental Science & Technology concluded that the compound poses minimal risk to non-target organisms when used according to recommended guidelines.

The synthesis of 2-Chloro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine involves several well-established chemical reactions. The key steps include the formation of the pyridine ring through a multistep process involving condensation reactions and subsequent substitution reactions to introduce the chlorine and trifluoromethyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound on an industrial scale. A review article in Organic Process Research & Development detailed several optimized synthetic routes that improve yield and reduce byproduct formation.

In conclusion, 2-Chloro-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361599-61-2) is a versatile compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique structural features confer valuable properties that make it an attractive candidate for further research and development. Ongoing studies continue to explore its full range of applications and optimize its use for various purposes.